Cas no 1932795-01-1 (tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• CAS No: 1932795-01-1
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD31744047
• CID: 5061125
• PubChem ID: 99646092
• Update Time: 2026-02-28

tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(trifluoromethyl)piperidin-3-yl]carbamate
• tert-Butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• cis-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• TERT-BUTYL ((3R,5S)-5-(TRIFLUOROMETHYL)PIPERIDIN-3-YL)CARBAMATE
• SB21308
• 3-(Boc-amino)-5-(trifluoromethyl)piperidine
• t-Butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• rac-tert-butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• (3S,5S)-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• tert-Butyl((3S,5S)-5-(trifluoromethyl)piperidin-3-yl)carbamate
• MFCD31744047
• D75189
• PS-20659
• CS-0091701
• tert-Butyl ((3S,5S)-5-(trifluoromethyl)piperidin-3-yl)carbamate
• 1932795-01-1

• MDL： MFCD31744047
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
• InChI Key： CUNVTZVWJLBPQS-UHFFFAOYSA-N
• SMILES： FC(C1CNCC(C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate (CAS: 1932795-01-1)

The compound tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate (CAS: 1932795-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative, characterized by its trifluoromethyl group and tert-butyl carbamate moiety, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the importance of this compound in asymmetric synthesis and medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of potent and selective inhibitors of viral proteases. The stereochemistry at the 3S and 5S positions, coupled with the electron-withdrawing nature of the trifluoromethyl group, was shown to significantly enhance binding affinity to target proteins while improving metabolic stability.

In terms of synthetic methodology, innovative approaches to the preparation of this compound have been reported. A team from MIT developed a continuous-flow synthesis protocol that improves yield (up to 78%) and enantiomeric excess (>99% ee) compared to traditional batch processes. This advancement addresses previous challenges in scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

Pharmacological investigations have revealed promising applications of derivatives based on this scaffold. Research published in ACS Chemical Neuroscience (2024) demonstrated that structural analogs exhibit excellent blood-brain barrier penetration, making them candidates for treating neurodegenerative diseases. The tert-butyl carbamate group was found to play a crucial role in modulating the compounds' pharmacokinetic properties.

From a safety and toxicology perspective, recent toxicokinetic studies indicate that the compound and its derivatives show favorable safety profiles in preclinical models. The trifluoromethyl group appears to contribute to metabolic stability without generating toxic metabolites, as confirmed by in vitro hepatocyte assays and in vivo rodent studies.

Looking forward, the versatility of tert-butyl N-[(3S,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate continues to inspire new research directions. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The unique stereoelectronic properties of this scaffold make it particularly valuable for designing next-generation therapeutics with improved selectivity and reduced off-target effects.